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Compound of Interest

Compound Name: Celesticetin

Cat. No.: B1231600

An In-depth Overview of its Physicochemical Properties and Applications

Celesticetin is a lincosamide antibiotic produced by the bacterium Streptomyces caelestis. As
a member of this class of antibiotics, it is of significant interest to researchers in the fields of
microbiology, drug discovery, and molecular biology for its potential therapeutic applications
and as a tool to study bacterial protein synthesis. This technical guide provides a
comprehensive overview of the physical and chemical properties of Celesticetin, detailed
experimental protocols for its use in a laboratory setting, and essential safety and handling
information.

Core Physical and Chemical Properties

Celesticetin is a complex organic molecule with the molecular formula C24H36N209S.[1][2]
Its structure and properties are summarized in the tables below.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1231600?utm_src=pdf-interest
https://www.benchchem.com/product/b1231600?utm_src=pdf-body
https://www.benchchem.com/product/b1231600?utm_src=pdf-body
https://www.benchchem.com/product/b1231600?utm_src=pdf-body
https://www.medkoo.com/products/40251
https://pubchem.ncbi.nlm.nih.gov/compound/Celesticetin-A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source
2-[(2R,3R,4S,5R,6R)-3,4,5-
trihydroxy-6-[(1R,2R)-2-
methoxy-1-[[(2S)-1-
IUPAC Name methylpyrrolidine-2- PubChem|[2]
carbonyl]lamino]propyl]oxan-2-
ylJsulfanylethyl 2-
hydroxybenzoate
CAS Number 2520-21-0 MedKoo Biosciences[1]
Molecular Formula C24H36N209S PubChem|[2]
Molecular Weight 528.62 g/mol MedKoo Biosciences
Property Value Source
Appearance Solid powder MedKoo Biosciences
Melting Point Data not available N/A
Soluble in DMSO. Quantitative
data in other common
Solubility laboratory solvents such as MedKoo Biosciences

water, ethanol, and methanol

is not readily available.

Stability & Storage

Store dry and in the dark. For
short-term storage (days to
weeks), maintain at 0 - 4°C.
For long-term storage (months
to years), store at -20°C. The
compound is stable for a few
weeks during standard
shipping conditions at ambient

temperature.

MedKoo Biosciences
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Mechanism of Action: Inhibition of Bacterial Protein
Synthesis

Celesticetin exerts its antimicrobial effect by inhibiting protein synthesis in susceptible
bacteria. It specifically targets the 50S subunit of the bacterial ribosome, a crucial component
of the protein synthesis machinery. By binding to the 50S subunit, Celesticetin interferes with
the peptidyl transferase center (PTC), the site responsible for forming peptide bonds between
amino acids. This disruption prevents the elongation of the polypeptide chain, ultimately leading
to the cessation of protein synthesis and bacterial cell death.

Binds to A-site

Aminoacyl-tRNA

Bacterial 70S Ribosome

30S Subunit

Peptidyl Transferase
Center (PTC)

_ Protein Chain
50S Subunit Elongation
: v
PTC function
No Protein Synthesis &
' Bacterial Cell Death

Click to download full resolution via product page
Celesticetin's inhibitory action on bacterial protein synthesis.

Experimental Protocols
Antibacterial Susceptibility Testing: Broth Microdilution
MIC Assay

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of
Celesticetin against Staphylococcus aureus using the broth microdilution method.
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Materials:

o Celesticetin

o Staphylococcus aureus (e.g., ATCC 29213)
o Cation-Adjusted Mueller-Hinton Broth (CAMHB)
o Sterile 96-well microtiter plates

 Sterile saline (0.85% NaCl)

e McFarland 0.5 turbidity standard

e Spectrophotometer

» Pipettes and sterile tips

¢ Incubator (35°C + 2°C)

Procedure:

o Preparation of Celesticetin Stock Solution:

o Dissolve a known weight of Celesticetin in an appropriate solvent (e.g., DMSO) to create
a high-concentration stock solution (e.g., 10 mg/mL).

o Further dilute the stock solution in CAMHB to create a working stock at twice the highest
desired final concentration in the assay.

» Preparation of Bacterial Inoculum:

o From a fresh (18-24 hour) culture of S. aureus on an appropriate agar plate, select 3-5
isolated colonies.

o Suspend the colonies in sterile saline.

o Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This
corresponds to approximately 1-2 x 108 CFU/mL.
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o Dilute this standardized suspension in CAMHB to achieve a final inoculum density of
approximately 5 x 10> CFU/mL in the test wells.

 Serial Dilution in Microtiter Plate:
o Add 100 pL of sterile CAMHB to all wells of a 96-well plate.
o Add 100 pL of the Celesticetin working stock to the first column of wells.

o Perform a two-fold serial dilution by transferring 100 pL from the first column to the
second, mixing thoroughly, and repeating this process across the plate to the desired final
concentration. Discard 100 pL from the last column of the dilution series.

¢ Inoculation and Incubation:

o Add 100 pL of the prepared bacterial inoculum to each well, resulting in a final volume of
200 pL and the target bacterial density.

o Include a positive control (wells with bacteria and no antibiotic) and a negative control
(wells with media only) on each plate.

o Incubate the plate at 35°C £ 2°C for 18-24 hours.
o Determination of MIC:

o The MIC is the lowest concentration of Celesticetin that completely inhibits visible growth
of S. aureus.
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Workflow for Broth Microdilution MIC Assay.

In Vivo Efficacy Study: Mouse Model of Systemic
Infection

This protocol describes a general procedure for evaluating the in vivo efficacy of Celesticetin

in a mouse model of systemic bacterial infection.
Materials:

¢ Celesticetin
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o Pathogenic bacterial strain (e.g., Staphylococcus aureus)
e Female CD-1 or BALB/c mice (6-8 weeks old)
 Sterile saline (0.9% NaCl)
o Appropriate bacterial culture media (e.g., Tryptic Soy Broth)
» Vehicle for Celesticetin administration (e.g., saline, DMSO/saline mixture)
e Syringes and needles for injection
e Animal housing and care facilities compliant with institutional guidelines
Procedure:
e Preparation of Bacterial Inoculum:
o Culture the bacterial strain to the mid-logarithmic phase of growth.

o Wash the bacterial cells with sterile saline and resuspend to a predetermined
concentration (CFU/mL) that will induce a lethal or sublethal systemic infection upon
intraperitoneal (IP) or intravenous (IV) injection. The appropriate inoculum size should be
determined in preliminary studies.

¢ Infection of Mice:

o Administer the prepared bacterial inoculum to the mice via the chosen route (e.g., IP
injection of 0.2 mL).

e Treatment with Celesticetin:

o At a specified time post-infection (e.g., 1-2 hours), administer Celesticetin at various
predetermined doses to different groups of mice.

o Include a control group that receives only the vehicle.
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o The route of administration for Celesticetin (e.g., subcutaneous, intravenous) should be
determined based on its pharmacokinetic properties.

¢ Monitoring and Endpoints:
o Monitor the mice for signs of illness and mortality for a defined period (e.g., 7-14 days).
o Primary endpoints may include survival rate and time to death.

o Secondary endpoints can include determining the bacterial load in various organs (e.g.,
spleen, liver, kidneys) at specific time points. This is achieved by euthanizing a subset of
mice, homogenizing the organs, and performing serial dilutions for CFU counting on
appropriate agar plates.
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Workflow for In Vivo Efficacy Study.
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Safety and Handling

As with any chemical compound in a laboratory setting, proper safety precautions should be
taken when handling Celesticetin. While a specific Material Safety Data Sheet (MSDS) for
Celesticetin is not readily available, the following general guidelines for handling chemical
powders should be followed.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles.

e Hand Protection: Wear appropriate chemical-resistant gloves.
» Body Protection: Wear a lab coat.

Handling and Storage:

e Handling: Avoid creating dust when handling the solid form. Use in a well-ventilated area,
preferably in a chemical fume hood. Avoid contact with skin, eyes, and clothing.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, following
the specific temperature recommendations provided in the properties table.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.

Inhalation: Move to fresh air. If not breathing, give artificial respiration.

Ingestion: Do not induce vomiting. Wash out mouth with water.
In all cases of exposure, seek medical attention.

Disclaimer: This guide is intended for informational purposes for laboratory professionals. All
experiments should be conducted in accordance with institutional safety guidelines and
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regulations. Researchers should perform their own risk assessments before beginning any new
experimental protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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